Cas no 174419-15-9 (6-(hydroxymethyl)piperidin-2-one)

6-(hydroxymethyl)piperidin-2-one structure
174419-15-9 structure
Product Name:6-(hydroxymethyl)piperidin-2-one
CAS No:174419-15-9
MF:C6H11NO2
MW:129.157041788101
MDL:MFCD11110238
CID:1035000
PubChem ID:14506313
Update Time:2025-04-20

6-(hydroxymethyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-(hydroxymethyl)-2-Piperidinone
    • 6-(hydroxymethyl)piperidin-2-one
    • 6-Hydroxymethyl-piperidin-2-one
    • 2-Piperidinone, 6-(hydroxymethyl)-
    • 6-hydroxymethyl-2-piperidone
    • 6-oxo-2-hydroxymethylpiperidine
    • AB63547
    • AGN-PC-001K7Z
    • CTK0E4110
    • racemic 6-oxo-2-hydroxymethylpiperidine
    • SureCN2999352
    • (±)-6-(Hydroxymethyl)piperidin-2-one
    • SB47174
    • VMOQVTPKGUXWKA-UHFFFAOYSA-N
    • MFCD11110238
    • SB45469
    • SCHEMBL2999352
    • DTXSID00561085
    • racemic 6-hydroxymethyl-piperidin-2-one
    • EN300-80073
    • AKOS006307939
    • BCP25605
    • 174419-15-9
    • Z1198313433
    • CS-0099968
    • (R)-6-(hydroxymethyl)-2-Piperidinone
    • Y14667
    • (S)-6-(hydroxymethyl)-2-Piperidinone
    • A928367
    • AS-61843
    • DB-064956
    • AMY16343
    • ZGA41915
    • MDL: MFCD11110238
    • Inchi: 1S/C6H11NO2/c8-4-5-2-1-3-6(9)7-5/h5,8H,1-4H2,(H,7,9)
    • InChI Key: VMOQVTPKGUXWKA-UHFFFAOYSA-N
    • SMILES: OCC1CCCC(N1)=O

Computed Properties

  • Exact Mass: 129.07903
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 1.098±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Soluble (172 g/l) (25 º C),
  • PSA: 49.33

6-(hydroxymethyl)piperidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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TRC
H948643-10mg
6-(hydroxymethyl)piperidin-2-one
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$ 50.00 2022-06-04
TRC
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6-(hydroxymethyl)piperidin-2-one Suppliers

Amadis Chemical Company Limited
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(CAS:174419-15-9)(禁售)6-(Hydroxymethyl)piperidin-2-one
Order Number:A928367
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:54
Price ($):283.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:174419-15-9)(禁售)6-(Hydroxymethyl)piperidin-2-one
A928367
Purity:99%
Quantity:1g
Price ($):283.0
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